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Compound of Interest

Compound Name: Disperse red 56

CAS No.: 12637-13-7

Cat. No.: B1175085

Get Quote

Disclaimer: Specific toxicological data for Disperse Red 56 (CAS No. 12637-13-7) is largely

unavailable in the public domain. This guide provides a comprehensive overview of the

toxicological profile of structurally similar and more extensively studied azo disperse dyes,

primarily Disperse Red 1 (CAS No. 2872-52-8), to infer potential hazards associated with

Disperse Red 56. The information presented herein should be interpreted with caution, as

minor structural differences can lead to significant variations in toxicological properties.

Chemical Identity
A comparison of the chemical structures of Disperse Red 56 and its analogues, Disperse Red

1 and Disperse Red 13, is provided below. All are monoazo dyes characterized by a substituted

azobenzene backbone.
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Compound CAS Number
Molecular

Formula

Molecular

Weight

Chemical

Structure

Disperse Red 56 12637-13-7 C₁₇H₁₆ClN₅O₃ 373.79 g/mol
alt text

[1]

Disperse Red 1 2872-52-8 C₁₆H₁₈N₄O₃ 314.34 g/mol
alt text

[2][3]

Disperse Red 13 3180-81-2 C₁₆H₁₇ClN₄O₃ 348.78 g/mol
alt text

[4][5]

Summary of Toxicological Data
The following tables summarize the available quantitative toxicological data for Disperse Red 1

and other relevant disperse dyes. It is important to reiterate the absence of specific data for

Disperse Red 56.

Table 2.1: Acute Toxicity Data
Compound Test Species

Route of

Administration
LD₅₀ Reference

Disperse Red 1
Data Not

Available

Oral, Dermal,

Inhalation
No data available

Disperse Red 11 Rat (female) Oral > 5 g/kg [6]

Disperse Red 11 Rat (male) Oral 0.7 - 1.0 g/kg [6]

Disperse Red 11 Rabbit Dermal > 2 g/kg [6]

Table 2.2: Genotoxicity Data
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Compound Test System
Metabolic

Activation (S9)
Result Reference

Disperse Red 1

Salmonella

typhimurium

(Ames test)

With and Without

Positive

(frameshift

mutations)

[7][8]

Disperse Red 1

Human

Lymphocytes

(Micronucleus

Assay)

- Positive [9]

Disperse Red 1

HepG2 Cells

(Micronucleus

Assay)

- Positive [9]

Disperse Red 13

Salmonella

typhimurium

(Ames test)

With and Without

Positive

(frameshift

mutations)

[8]

Table 2.3: Reproductive and Developmental Toxicity
Data

Compound Test Species
Dose Levels

(mg/kg bw)

Observed

Effects
Reference

Disperse Red 1 Male Mice

20, 100, 500

(single oral

gavage)

Increased

frequency of

abnormal sperm

morphology,

decreased

fertility, increased

DNA damage in

testis cells.

[10]

Table 2.4: Skin Sensitization Data
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Compound Test Method Result Reference

Disperse Red 1
Murine Local Lymph

Node Assay (LLNA)
Moderate sensitizer [11]

Experimental Protocols
Detailed methodologies for key toxicological assays are provided below, based on studies

conducted on Disperse Red 1 and other disperse dyes.

Ames Test (Bacterial Reverse Mutation Assay)
Objective: To assess the mutagenic potential of a substance by measuring its ability to induce

reverse mutations in histidine-dependent strains of Salmonella typhimurium.

Protocol (based on studies with Disperse Red 1 and 13)[8]:

Bacterial Strains:Salmonella typhimurium strains TA98 and TA100 are commonly used,

which detect frameshift and base-pair substitution mutations, respectively.

Metabolic Activation: The test is conducted with and without a mammalian metabolic

activation system (S9 fraction from rat liver) to assess the mutagenicity of the parent

compound and its metabolites.

Procedure:

The test compound is dissolved in a suitable solvent (e.g., DMSO).

Various concentrations of the test compound, the bacterial culture, and either the S9 mix

or a buffer are added to molten top agar.

The mixture is poured onto minimal glucose agar plates.

Plates are incubated at 37°C for 48-72 hours.

Data Analysis: The number of revertant colonies (his+) is counted for each concentration and

compared to the negative (solvent) control. A dose-dependent increase in revertant colonies,

typically at least a two-fold increase over the background, is considered a positive result.
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In Vivo Micronucleus Assay
Objective: To detect chromosomal damage or damage to the mitotic apparatus by quantifying

the formation of micronuclei in erythrocytes.

Protocol (based on a study with an azo food dye in mice)[12]:

Test Animals: Male Swiss albino mice are typically used.

Dosing: The test substance is administered to the animals, usually via oral gavage or

intraperitoneal injection, at multiple dose levels. A vehicle control group is also included.

Sample Collection: Bone marrow is collected from the femur at specific time points after

treatment (e.g., 24 and 48 hours).

Slide Preparation: Bone marrow cells are flushed, smeared on slides, and stained with a

fluorescent dye (e.g., acridine orange) or Giemsa stain to differentiate polychromatic

erythrocytes (PCEs) from normochromatic erythrocytes (NCEs).

Analysis: At least 2000 PCEs per animal are scored for the presence of micronuclei. The

ratio of PCEs to NCEs is also determined to assess cytotoxicity.

Data Interpretation: A statistically significant, dose-dependent increase in the frequency of

micronucleated PCEs in treated groups compared to the control group indicates a positive

result.

Reproductive Toxicity Screening in Rodents
Objective: To evaluate the potential effects of a substance on male and female reproductive

performance and the development of offspring.

Protocol (based on OECD Guideline 421 and a study on Disperse Red 1)[10][13]:

Test Animals: Sexually mature male and female rats or mice are used.

Dosing: The test substance is administered daily by oral gavage to several groups of animals

at different dose levels for a specified period before mating, during mating, and for females,

throughout gestation and lactation.
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Mating: Animals are paired for mating. Mating and fertility indices are recorded.

Observations:

Parental Animals: Clinical signs of toxicity, body weight, and food consumption are

monitored. After sacrifice, reproductive organs are weighed and examined

histopathologically.

Offspring: The number of live and dead pups, pup weight, and any gross abnormalities are

recorded.

Data Analysis: Reproductive and developmental parameters are statistically compared

between treated and control groups to identify any adverse effects.

Signaling Pathways and Mechanisms of Toxicity
The primary mechanism of toxicity for many azo dyes, including likely Disperse Red 56,

involves metabolic activation. This process is crucial for their genotoxic and potential

carcinogenic effects.

Metabolic Activation of Azo Dyes
Azo dyes can be metabolized by azoreductases, enzymes present in the liver and gut

microbiota, which cleave the azo bond (-N=N-) to form aromatic amines.[14][15][16] These

aromatic amines can then undergo further metabolic activation, primarily in the liver, by

cytochrome P450 enzymes to form highly reactive electrophilic species that can bind to cellular

macromolecules like DNA, leading to mutations.[14][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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